Cas no 1354953-44-8 (1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride)

• Product Name: 1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride
• CAS No: 1354953-44-8
• MF: C₁₀H₁₁ClFN₃O
• MW: 243.665244340897
• MDL: MFCD20731143
• CID: 4592560
• PubChem ID: 56813215
• Update Time: 2025-06-08

1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride
• 1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride

• MDL： MFCD20731143
• Inchi： 1S/C10H10FN3O.ClH/c1-6(12)10-13-9(14-15-10)7-3-2-4-8(11)5-7;/h2-6H,12H2,1H3;1H
• InChI Key： ULXNMFDSHAHIME-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2C=CC=C(F)C=2)N=1)(N)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride

Comprehensive Overview of 1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride (CAS No. 1354953-44-8)

The compound 1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride (CAS No. 1354953-44-8) is a fluorinated derivative of the 1,2,4-oxadiazole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound features a 3-fluorophenyl moiety attached to the 1,2,4-oxadiazole ring, a configuration known to enhance bioactivity and metabolic stability. The hydrochloride salt form further improves its solubility, making it a versatile candidate for drug discovery and development.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how the introduction of a fluorine atom can influence the pharmacokinetics and binding affinity of molecules. The 1,2,4-oxadiazole scaffold, combined with the 3-fluorophenyl group, positions this compound as a promising lead for targeting various biological pathways. Its potential uses span from central nervous system (CNS) disorders to anti-inflammatory and antimicrobial agents, aligning with current trends in precision medicine and personalized therapeutics.

One of the most frequently searched questions in scientific databases is: "What are the applications of 1,2,4-oxadiazole derivatives in drug discovery?" This reflects the growing curiosity about heterocyclic compounds like 1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride. Studies suggest that such derivatives exhibit notable activity against enzymes and receptors involved in diseases like Alzheimer's, Parkinson's, and cancer. The fluorophenyl group, in particular, is often associated with improved blood-brain barrier penetration, a critical factor for CNS-targeted drugs.

Another hot topic in the field is the role of small molecule modulators in treating neurodegenerative diseases. The structural features of CAS No. 1354953-44-8 make it a candidate for modulating neurotransmitter systems or inhibiting protein aggregation. For instance, its oxadiazole core could interact with amyloid-beta peptides, a hallmark of Alzheimer's pathology. This aligns with the increasing focus on multi-target directed ligands (MTDLs), a strategy gaining traction in modern drug design.

From a synthetic chemistry perspective, the preparation of 1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride involves multi-step reactions, including cyclization and fluorination. Researchers often explore green chemistry approaches to optimize yield and reduce environmental impact, a trend mirrored in industry practices. The compound's CAS registry number (1354953-44-8) serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In summary, 1-3-(3-fluorophenyl)-1,2,4-oxadiazol-5-ylethan-1-amine hydrochloride represents a compelling case study in the intersection of fluorine chemistry and heterocyclic drug design. Its potential applications, coupled with the broader interest in 1,2,4-oxadiazole derivatives, underscore its relevance in contemporary research. As the scientific community continues to explore its mechanisms and utilities, this compound may well emerge as a cornerstone in next-generation therapeutics.